Cas no 697-82-5 (2,3,5-Trimethyphenol)

2,3,5-Trimethylphenol (CAS 697-82-5) is a substituted phenol derivative featuring three methyl groups at the 2, 3, and 5 positions of the aromatic ring. This structural configuration enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for producing antioxidants, fragrances, and specialty chemicals. Its high purity and stability under standard conditions ensure consistent performance in industrial applications. The compound’s reactivity allows for selective functionalization, enabling tailored modifications for advanced material development. Due to its well-defined molecular structure, 2,3,5-Trimethylphenol is also utilized in research as a reference standard for chromatographic analysis and mechanistic studies.

2,3,5-Trimethyphenol structure

Product Name:2,3,5-Trimethyphenol

CAS No:697-82-5

MF:C₉H₁₂O

MW:136.190982818604

MDL:MFCD00002228

CID:39600

PubChem ID:12769

Update Time:2026-05-14

2,3,5-Trimethyphenol Chemical and Physical Properties

Names and Identifiers

- 2,3,5-Trimethylphenol
- Isopseudocumenol
- 2,3,5-Thrimethylphenol
- Di-methyl aminobenzene
- 2,3,5-Trimethylpheno
- 2,3,5-Trimethylphenolneat
- 2,3,5-trimethyl-naphthalene
- 2,3,5-trimethyl-phenol
- 2,3,5-TriMethylphenol 
- 2,3,6-trimethyl-naphthalene
- 2,3,6-Trimethylnaphthalin
- 2,6-Trimethylnaphthalene
- 6-Hydroxy-1,2,4-triMethylbenzene
- 6-Hydroxy-1.2.4-trimethyl-benzol
- 6-Oxy-pseudocumol
- Naphthalene,2,3,6-trimethyl
- Naphthalene,3,6-trimethyl
- TMP
- Phenol, 2,3,5-trimethyl-
- 1-Hydroxy-2,3,5-trimethylbenzene
- Phenol, 2,3,5(or 3,4,5)-trimethyl-
- OGRAOKJKVGDSFR-UHFFFAOYSA-N
- 1S1061ZBQ1
- NSC5296
- PubChem2249
- 2,3,5-Trimethyphenol
- Phenol,3,5-trimethyl-
- DSSTox_RID_82180
- 6-HYDROXYPSEUDOCUMENE
- DSSTox_CID_27184
- DSSTox_GSID_47184
- KSC353O9P
- 2
- Silicon dioxide
- MDL： MFCD00002228
- Inchi： 1S/C9H12O/c1-6-4-7(2)8(3)9(10)5-6/h4-5,10H,1-3H3
- InChI Key： OGRAOKJKVGDSFR-UHFFFAOYSA-N
- SMILES： O([H])C1=C([H])C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H]
- BRN： 2042210

Computed Properties

Exact Mass: 136.08900
Monoisotopic Mass: 136.088815
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 17
XLogP3: 2.7
Topological Polar Surface Area: 20.2

Experimental Properties

Color/Form: It is a colorless needle like crystal in ethanol and is easy to oxidize and change color in air. The liquid is colorless and transparent.
Density: 0,763 g/cm3
Melting Point: 93.0 to 97.0 deg-C
Boiling Point: 233°C(lit.)
Flash Point: 230-231°C
Refractive Index: 1.5118 (estimate)
Solubility: insoluble
Water Partition Coefficient: Insoluble
PSA: 20.23000
LogP: 2.31740
Vapor Pressure: 9.75 mmHg ( 60 °C)
Sensitiveness: Sensitive to light
Solubility: Not determined

2,3,5-Trimethyphenol Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 2430 8/PG 3
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45-S24/25
Hazardous Material Identification：
HazardClass：8
PackingGroup：III
TSCA：Yes
Storage Condition：Store at room temperature
Packing Group：III
Hazard Level：8
Safety Term：8
Packing Group：III
Risk Phrases：R36/37/38

2,3,5-Trimethyphenol Customs Data

HS CODE：29071900
Customs Data：

China Customs Code:
2907199090

Overview:

2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,3,5-Trimethyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T104240-250mg	2,3,5-Trimethyphenol	697-82-5		250mg	¥512.90	2023-09-01
Fluorochem	227704-25g	2,3,5-Trimethylphenol	697-82-5	95%	25g	￡12.00	2022-02-28
Fluorochem	227704-100g	2,3,5-Trimethylphenol	697-82-5	95%	100g	￡32.00	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A10745-25g	2,3,5-Trimethylphenol, 98+%	697-82-5	35-Trimethylphenol 98+%	25g	19.20	2021-05-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A10745-100g	2,3,5-Trimethylphenol, 98+%	697-82-5	35-Trimethylphenol 98+%	100g	51.80	2021-05-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A10745-1000g	2,3,5-Trimethylphenol, 98+%	697-82-5	35-Trimethylphenol 98+%	1000g	383.00	2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T104238-25g	2,3,5-Trimethyphenol	697-82-5	98%	25g	¥40.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T104238-500g	2,3,5-Trimethyphenol	697-82-5	98%	500g	¥659.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T104238-100g	2,3,5-Trimethyphenol	697-82-5	98%	100g	¥152.90	2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R012623-100g	2,3,5-Trimethyphenol	697-82-5	98%	100g	￥150	2024-05-22

2,3,5-Trimethyphenol Production Method

Production Method 1

9005-53-2

697-82-5

488-17-5

496-16-2

876-02-8

90-00-6

93-51-6

496-78-6

527-55-9

134-96-3

Reaction Conditions

1.1 Catalysts: Choline chloride , Imidazole ; 150 °C

Reference

Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism

Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

Production Method 2

9005-53-2

697-82-5

103-81-1

831-00-5

22607-11-0

74421-05-9

2219-78-5

219726-60-0

94391-24-9

60826-26-8

7443-70-1

51504-54-2

72386-20-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Molybdenum , Copper Solvents: Methanol , Water ; 7 h, 220 °C
1.2 Reagents: Water

Reference

Cu-Mo doped zeolite ZSM-5 catalyzed conversion of lignin to alkyl phenols with high selectivity

Singh, Sunit Kumar; et al, Catalysis Science & Technology, 2015, 5(4), 2117-2124

2,3,5-Trimethyphenol Raw materials

Lignin

2,3,5-Trimethyphenol Preparation Products

2,3,5-Trimethyphenol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:697-82-5)2,3,5-Trimethylphenol

Order Number:sfd4897

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:697-82-5)2,3,5-Trimethyphenol

Order Number:A1206633

Stock Status:in Stock

Quantity:1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 03:45

Price ($):155.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:697-82-5)2,3,5-Trimethylphenol

Order Number:LE5112;LE18528;LE1692528

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:46

Price ($):discuss personally

Email:18501500038@163.com

2,3,5-Trimethyphenol Related Literature

1. Hydrogenolysis process for lignosulfonate depolymerization using synergistic catalysts of noble metal and metal chloride

Riyang Shu,Ying Xu,Longlong Ma,Qi Zhang,Tiejun Wang,Pengru Chen,Qingyun Wu RSC Adv. 2016 6 88788
2. Two-step etherification of phenolic-oil with methanol under catalysis of alumina-supported metal salts

Bo Yuan,Ze Wang,Wenli Song,Songgeng Li New J. Chem. 2019 43 8250
3. Catalytic oxidation of aromatic hydrocarbons by a molecular iron–NHC complex

Anja C. Lindhorst,Jan Schütz,Thomas Netscher,Werner Bonrath,Fritz E. Kühn Catal. Sci. Technol. 2017 7 1902
4. Highly active and green mesostructured titanosilicate catalysts synthesized for selective synthesis of benzoquinones

M. Selvaraj Catal. Sci. Technol. 2014 4 2674
5. V2O5/SBA-15 nanocatalysts for the selective synthesis of 2,3,5-trimethyl-1,4-benzoquinone at room temperature

Chinna Krishna Prasad Neeli,Venkata Siva Prasad Ganjala,Venkateswarlu Vakati,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem. 2016 40 679

Related Categories

697-82-5 (2,3,5-Trimethyphenol) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:697-82-5)2,3,5-Trimethylphenol

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:697-82-5)2,3,5-Trimethyphenol

Purity:99%

Quantity:1kg

Price ($):155.0

Cas no 697-82-5 (2,3,5-Trimethyphenol)

2,3,5-Trimethyphenol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3,5-Trimethyphenol Security Information

2,3,5-Trimethyphenol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3,5-Trimethyphenol Pricemore >>

2,3,5-Trimethyphenol Production Method

Production Method 1

Production Method 2

2,3,5-Trimethyphenol Raw materials

2,3,5-Trimethyphenol Preparation Products

2,3,5-Trimethyphenol Suppliers

2,3,5-Trimethyphenol Related Literature

Related Categories

697-82-5 (2,3,5-Trimethyphenol) Related Products